3-[(3-Methyl-1,2,4-thiadiazol-5-yl)oxy]piperidine

• IUPAC Name: 3-methyl-5-piperidin-3-yloxy-1,2,4-thiadiazole
• InChI: InChI=1S/C8H13N3OS/c1-6-10-8(13-11-6)12-7-3-2-4-9-5-7/h7,9H,2-5H2,1H3
• InChI Key: LEYSHQQQTNXGOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)OC2CCCNC2
• Molecular Formula: C8H13N3OS
• Molecular Weight: 199.28 g/mol

Description

“3-[(3-Methyl-1,2,4-thiadiazol-5-yl)oxy]piperidine” is a compound that contains a thiadiazole ring. Thiadiazole derivatives have four isomeric forms: 1,3,4-thiadiazole; 1,2,3-thiadiazole; 1,2,4-thiadiazol; and 1,2,5-thiadiazole. The compound you mentioned is a 1,2,4-thiadiazole derivative. These compounds have shown significant therapeutic potential.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives involves the use of N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials. The targeted 1,3,4-thiadiazolyl derivatives are prepared by the reaction of 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives with hydrazonoyl chloride derivatives.

Scientific Research Applications

Chemical Synthesis

The compound “3-[(3-Methyl-1,2,4-thiadiazol-5-yl)oxy]piperidine” is used in chemical synthesis. .

Antimicrobial Agents

1,3,4-thiadiazole derivatives, including “3-[(3-Methyl-1,2,4-thiadiazol-5-yl)oxy]piperidine”, have been found to have potent antimicrobial properties. They have been tested against E. coli, B. mycoides, and C. .

Antibacterial Action

In preliminary screenings against Gram-positive and Gram-negative bacterial strains, some 1,3,4-thiadiazole derivatives have shown moderate antibacterial action against S. aureus, E. faecalis, E. coli, and K. .

Anticancer Evaluation

1,3,4-thiadiazole derivatives have been synthesized and evaluated for their anticancer properties. .

Ring Opening Reactions

The thiadiazole ring in the derivatives of “3-[(3-Methyl-1,2,4-thiadiazol-5-yl)oxy]piperidine” can undergo ring opening reactions. .

Industrial Applications

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Mechanism of Action

Target of Action

The primary targets of 3-[(3-Methyl-1,2,4-thiadiazol-5-yl)oxy]piperidine Compounds with a 1,3,4-thiadiazole nucleus, which is a part of the structure of this compound, have been found to exhibit a broad range of biological activities . They are integral components of various drug categories such as antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular agents .

Mode of Action

The exact mode of action of 3-[(3-Methyl-1,2,4-thiadiazol-5-yl)oxy]piperidine It is known that 1,3,4-thiadiazole derivatives can disrupt processes related to dna replication, which allows them to inhibit the replication of both bacterial and cancer cells .

Biochemical Pathways

The specific biochemical pathways affected by 3-[(3-Methyl-1,2,4-thiadiazol-5-yl)oxy]piperidine 1,3,4-thiadiazole derivatives have been reported to show a broad spectrum of pharmacological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

The molecular and cellular effects of the action of 3-[(3-Methyl-1,2,4-thiadiazol-5-yl)oxy]piperidine Based on the known activities of 1,3,4-thiadiazole derivatives, it can be inferred that this compound may have significant antimicrobial, anti-inflammatory, and antineoplastic effects .